BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to the Physical
Properties of Ethyl Phenylacetate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Ethyl phenylacetate

Cat. No.: B125129

This guide provides a comprehensive overview of the boiling and melting points of ethyl
phenylacetate (CAS No. 101-97-3), a key compound in fragrance, flavor, and pharmaceutical
research. It includes detailed experimental protocols for determining these physical constants,
aimed at researchers, scientists, and professionals in drug development.

Core Physical Properties

Ethyl phenylacetate is a colorless to pale yellowish liquid known for its pleasant, honey-like
aroma.[1] Its fundamental physical properties, the melting and boiling points, are critical for its
identification, purification, and application in various scientific contexts.

The boiling and melting points of ethyl phenylacetate have been determined and reported
across various chemical literature and databases. A summary of these values is presented
below for easy comparison. The slight variations can be attributed to differences in
experimental conditions and sample purity.
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Physical Property Reported Value (°C) Pressure (mm Hg) Source(s)

Boiling Point 229 760 [1112113114]
228 760 [5]

227 - 229 760 [6][7]

226 760 [8]

223 -225 Not Specified [9]

Melting Point -29.4 Not Applicable [2][5]

-29 Not Applicable [3181I9]

Experimental Protocols for Determination

Accurate determination of boiling and melting points is fundamental for compound
characterization and purity assessment. The following sections detail standard laboratory
methodologies for these measurements.

The boiling point is the temperature at which a liquid's vapor pressure equals the external
pressure.[10] The capillary method is a common and reliable technique for determining the
boiling point of a small quantity of liquid.

Materials:

e Thiele tube or melting point apparatus with an aluminum block
e Thermometer

o Small test tube (fusion tube)

o Capillary tube (sealed at one end)

e Heat source (e.g., Bunsen burner or heating mantle)

o Sample of ethyl phenylacetate
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e Heating bath fluid (e.qg., paraffin oil) if using a Thiele tube

Procedure:

o Sample Preparation: Place a small amount (a few milliliters) of ethyl phenylacetate into the
small test tube.[11][12]

o Capillary Insertion: Take a capillary tube that is sealed at one end and place it into the test
tube with the open end submerged in the liquid and the sealed end pointing upwards.[11][13]

o Apparatus Setup: Attach the test tube to a thermometer, ensuring the bulb of the
thermometer and the sample are at the same level.

e Heating: Begin to heat the apparatus slowly and uniformly.[11] If using a Thiele tube, the
shape of the tube helps circulate the oil for even heating. If using an aluminum block, the
block provides uniform heat distribution.

» Observation: As the temperature rises, air trapped in the capillary tube will expand and
slowly bubble out. When the boiling point is reached, a rapid and continuous stream of
bubbles will emerge from the open end of the capillary tube.[11]

e Recording Temperature: Note the temperature at which this rapid stream of bubbles begins.
This is the boiling point of the liquid. For accuracy, the determination should be repeated to
obtain consistent values.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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